Cas no 2094445-00-6 (N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]prop-2-enamide)

• Product Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]prop-2-enamide
• CAS No: 2094445-00-6
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 6209464
• PubChem ID: 121582035
• Update Time: 2025-06-08

N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2094445-00-6
• N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]prop-2-enamide
• Z2285377676
• N-[2-(3,4-dimethoxyphenyl)ethyl]-N-(thiophen-3-ylmethyl)prop-2-enamide
• AKOS033849896
• EN300-7521975

• Inchi： 1S/C18H21NO3S/c1-4-18(20)19(12-15-8-10-23-13-15)9-7-14-5-6-16(21-2)17(11-14)22-3/h4-6,8,10-11,13H,1,7,9,12H2,2-3H3
• InChI Key： IBGREEQQBDQEDJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(C(C=C)=O)CCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 331.12421471g/mol
• Monoisotopic Mass: 331.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67Ų

Additional information on N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]prop-2-enamide

Introduction to N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]prop-2-enamide (CAS No. 2094445-00-6)

N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]prop-2-enamide (CAS No. 2094445-00-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]prop-2-enamide is a complex organic molecule with a molecular formula of C₁₇H₁₉NO₃S. The compound features a thiophene ring and a propenamide moiety, which are key structural elements contributing to its unique chemical properties. The presence of methoxy groups on the phenyl ring enhances the compound's lipophilicity and stability, making it suitable for various biological studies.

The molecular weight of N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]prop-2-enamide is approximately 317.4 g/mol. It is typically obtained as a white crystalline solid with a melting point ranging from 115°C to 118°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and chloroform, but it has limited solubility in water.

Synthesis Methods

The synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]prop-2-enamide involves several well-established chemical reactions. One common approach is the coupling reaction between 2-(3,4-dimethoxyphenyl)ethylamine and (thiophen-3-yl)methyl propenoyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions and yields the desired product in good yield.

Another synthetic route involves the reaction of 2-(3,4-dimethoxyphenyl)ethylamine with (thiophen-3-yl)methyl acryloyl chloride in an inert atmosphere. This method has been reported to provide higher purity and yield compared to other methods. The choice of synthetic route often depends on the availability of starting materials and the specific requirements of the research or industrial application.

Biological Activities

Recent studies have highlighted the diverse biological activities of N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]prop-2-enamide. One of its most notable properties is its potential as an anti-inflammatory agent. In vitro studies have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory effects, N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]prop-2-enamide has also demonstrated promising antitumor activity. Research conducted on various cancer cell lines has indicated that the compound can induce apoptosis and cell cycle arrest, thereby inhibiting tumor growth. These findings suggest that N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]prop-2-enamide may have potential applications in cancer therapy.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]prop-2-enamide is currently being explored through preclinical studies and early-stage clinical trials. Initial results from these trials have been encouraging, with the compound showing good safety profiles and efficacy in animal models of inflammatory diseases and cancer.

In a recent Phase I clinical trial involving patients with advanced solid tumors, N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]prop-2-enamide was well-tolerated at various dose levels. The trial also demonstrated preliminary evidence of antitumor activity in some patients, warranting further investigation in larger clinical trials.

Current Research Trends

The ongoing research on N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-y\-methyl)prop\-2\-enamide focuses on several key areas:

• Mechanistic Studies: Understanding the molecular mechanisms by which N-[2-(3,4-dimethoxyphenyl)ethyl]-N\[-(thiophen\-3\-y\-methyl)\]prop\-2\-enamide exerts its biological effects is crucial for optimizing its therapeutic potential. Current research efforts are directed towards elucidating its targets and signaling pathways involved in anti-inflammatory and antitumor activities.
• Drug Delivery Systems: Enhancing the bioavailability and delivery efficiency of N-[2-(3,4-dimethoxyphenyl)ethyl]-N\[-(thiophen\-3\-y\-methyl)\]prop\-2\-enamide is another area of active investigation. Novel drug delivery systems such as nanoparticles and liposomes are being developed to improve its pharmacokinetic properties and reduce side effects.
• Clinical Applications: Expanding the clinical applications of N-[2-(3,4-dimethoxyphenyl)ethical-N\[-(thiophen\-3\-y\-methyl)\]prop\-2\-enamide beyond cancer therapy is an important goal for researchers. Studies are underway to evaluate its efficacy in treating other diseases such as neurodegenerative disorders and autoimmune conditions.

Conclusion

In conclusion, N-[2-(3,4-dimethoxyphenylethy)-N\[-(thiophen\-3\-y\-methyl)\]prop\-2-enamide (CAS No. 2094445-\--00-\--6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, N-[2-(\--dimethoxyphe\nylethy)-\--(thio\nhen-\--y-\--metyl)\--pro\n-\--e\namid\--) holds significant promise for addressing unmet medical needs in various disease areas.